Cas no 198904-31-3 (Atazanavir)

• Product Name: Atazanavir
• CAS No: 198904-31-3
• MF: C₃₈H₅₂N₆O₇
• MW: 704.855489730835
• MDL: MFCD08435966
• CID: 66536
• PubChem ID: 148192
• Update Time: 2025-06-13

Atazanavir Chemical and Physical Properties

Names and Identifiers

• Atazanavir
• Methyl N-[(2S)-1-[[(2S,3S)-3-hydroxy-4-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-[(4-pyridin-2-ylphenyl)methyl]amino]-1-phenylbutan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
• Atazanavir (ATZ, BMS-232632, CGP 73547, Reyataz®)
• Methyl N-[(2S)-1-[[(2S,3S)-3-hydroxy-4-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-[(4-pyridin-2-ylphenyl)methyl]amino]-1-phenylbutan-2-yl]ami
• methyl N-[(2S)-1-[2-[(2S,3S)-2-hydroxy-3-[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
• [3H]-Atazanavir
• 2aqu
• BMS 232632
• BMS-232632
• CGP73547
• HSDB7339
• Reyataz
• UNII-QZU4H47A3S
• Zrivada
• 1,14-Dimethyl (3S,8S,9S,12S)-3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-2,5,6,10,13-pentaazatetradecanedioate
• Methyl N-[(2S)-1-[[(2S,3S)-3-hydroxy-4-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-[(4-pyridin-2-ylphenyl)methyl]amino]-1-phenylbutan-2-yl]amino]-3,3-dimethyl-1-oxobutan-2-yl]carbamat
• Atv
• atazanvir
• EOS-60363
• Aids057755
• Aids-057755
• Atazanavir iMpurity
• Atazanavir free base
• Atazanavir Enantiomer
• Atazanavir, >=99%
• AB01274792-03
• A25022
• Tox21_113081
• CGP 73547
• HMS2089P22
• AB01274792-01
• ATAZANAVIR [INN]
• MFCD08435966
• CS-0945
• DTXSID9048691
• NCGC00182552-02
• DIMETHYL (3S,8S,9S,12S)-9-BENZYL-3,12,DI-TERT-BUTYL-8-HYDROXY-4,11-DIOXO-6-(P-2-PYRIDYLBENZYL)-2,5,6,10,13-PENTAAZATETRADECANEDIOATE
• methyl N-[(1S)-1-{N'-[(2S,3S)-2-hydroxy-3-[(2S)-2-[(methoxycarbonyl)amino]-3,3-dimethylbutanamido]-4-phenylbutyl]-N'-{[4-(pyridin-2-yl)phenyl]methyl}hydrazinecarbonyl}-2,2-dimethylpropyl]carbamate
• DR7
• Atazanavir Base
• Atazanavir [INN:BAN]
• AB01274792-02
• Atazanavir & alpha1-acid glycoprotein
• NS00000470
• methyl N-[1-[2-[2-hydroxy-3-[[2-(methoxycarbonylamino)-3,3-dimethylbutanoyl]amino]-4-phenylbutyl]-2-[(4-pyridin-2-ylphenyl)methyl]hydrazinyl]-3,3-dimethyl-1-oxobutan-2-yl]carbamate
• Reyataz (TN)
• methyl N-[(1S)-1-[[(1S,2S)-1-benzyl-2-hydroxy-3-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethyl-butanoyl]amino]-[[4-(2-pyridyl)phenyl]methyl]amino]propyl]carbamoyl]-2,2-dimethyl-propyl]carbamate
• Atazanavir;(2S)-N-(3-{[(2S)-2-(Methoxycarbonylamino)-3,3-dimethylbutanoylamino][(4-(2-pyridyl)phenyl)methyl]amino}(1S,2S)-2-hydroxy-1-benzylpropyl)-2-(methoxycarbonylamino)-3,3-dimethylbutanamide
• ATV & AAG
• J-519602
• atazanavirum
• ATAZANAVIR [MI]
• QZU4H47A3S
• CHEBI:37924
• HSDB 7339
• 198904-31-3
• CCG-270390
• D07471
• dimethyl (3S,8S,9S,12S)-9-benzyl-3,12-di-tert-butyl-8-hydroxy-4,11-dioxo-6-[4-(2-pyridyl)benzyl]-2,5,6,10,13-pentaazatetradecanedioate
• Atazanavir (INN)
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-, dimethyl ester, (3S-(3R*,8R*,9R*,12R*))-
• methyl N-[(1S)-1-[[(2S,3S)-3-hydroxy-4-[[[(2S)-2-(methoxycarbonylamino)-3,3-dimethyl-butanoyl]amino]-[(4-pyridin-2-ylphenyl)methyl]amino]-1-phenyl-butan-2-yl]carbamoyl]-2,2-dimethyl-propyl]carbamate
• 6,10,13-PENTAAZATETRADECANEDIOIC ACID DIMETHYL ESTER
• NCGC00182552-14
• 2,5,6,10,13-PENTAAZATETRADECANEDIOIC ACID, 3-12-BIS(1,1-DIMETHYLETHYL)-8-HYDROXY-4,11-DIOXO-9-(PHENYLMETHYL)-6-((-4-(2-PYRIDINYL)PHENYL)METHYL)-, DIMETHYL ESTER, (3S,8S,9S,12S)-
• EN300-20600002
• AMY31160
• methyl [(1S,4S,5S,10S)-4-benzyl-1,10-di-tert-butyl-5-hydroxy-2,9,12-trioxo-7-(4-pyridin-2-ylbenzyl)-13-oxa-3,7,8,11-tetraazatetradec-1-yl]carbamate (non-preferred name)
• DB01072
• HY-17367
• (3S,8S,9S,12S)-3,12-BIS(1,1-DIMETHYLETHYL)-8-HYDROXY-4,11-DIOXO-9-(PHENYLMETHYL)-6-[[4-(2-PYRIDINYL)PHENYL]METHYL]-2,5,
• NCGC00182552-01
• ATAZANAVIR,BISULFATESALT
• methyl N-[(1S)-1-{[(2S,3S)-3-hydroxy-4-[(2S)-2-[(methoxycarbonyl)amino]-3,3-dimethyl-N''-{[4-(pyridin-2-yl)phenyl]methyl}butanehydrazido]-1-phenylbutan-2-yl]carbamoyl}-2,2-dimethylpropyl]carbamate
• J05AE08
• 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-2,5,6,10,13-pentaazatetradecanedioic acid dimethyl ester
• BS-16315
• 3,4-Dinitrobenzylalcohol
• CHEMBL1163
• CGP-73547
• ATV & HSA
• ATAZANAVIR [HSDB]
• SR-01000930924-2
• (2S)-N-(3-{[(2S)-2-(Methoxycarbonylamino)-3,3-dimethylbutanoylamino][(4-(2-pyridyl)phenyl)methyl]amino}(1S,2S)-2-hydroxy-1-benzylpropyl)-2-(methoxycarbonylamino)-3,3-dimethylbutanamide
• Latazanavir
• ATAZANAVIR [WHO-DD]
• ATAZANAVIR [VANDF]
• GTPL11138
• Tox21_113081_1
• AKOS025396423
• S4662
• BDBM13934
• (3S,8S,9S,12S)-3,12-BIS(1,1-DIMETHYLETHYL)-8-HYDROXY-4,11-DIOXO-9-(PHENYLMETHYL)-6-[[4-(2-PYRIDINYL)PHENYL]METHYL]-2,5, 6,10,13-PENTAAZATETRADECANEDIOIC ACID DIMETHYL ESTER
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-[[4-(2-pyridinyl)phenyl]methyl]-, 1,14-dimethyl ester, (3S,8S,9S,12S)-
• methyl ((5S,8S,9S,14S)-8-benzyl-5-(tert-butyl)-9-hydroxy-15,15-dimethyl-3,6,13-trioxo-11-(4-(pyridin-2-yl)benzyl)-2-oxa-4,7,11,12-tetraazahexadecan-14-yl)carbamate
• 2,5,6,10,13-Pentaazatetradecanedioic acid, 3,12-bis(1,1-dimethylethyl)-8-hydroxy-4,11-dioxo-9-(phenylmethyl)-6-((4-(2-pyridinyl)phenyl)methyl)-, dimethyl ester, (3S,8S,9S,12S)-
• DTXCID5028617
• Atazanavir, >=98% (HPLC)
• CAS-198904-31-3
• dimethyl (3S,8S,9S,12S)-9-benzyl-3,12-di-tert-butyl-8-hydroxy-4,11-dioxo-6-(4-(2-pyridyl)benzyl)-2,5,6,10,13-pentaazatetradecanedioate
• SR-01000930924
• Z1258932192
• AB01274792_04
• AXRYRYVKAWYZBR-GASGPIRDSA-N
• SCHEMBL41696
• NCGC00182552-03
• Q423467
• Reyataz(TM) (*1:1 sulfate*)
• Atazanavir?
• BRD-K09757388-065-04-0
• Methyl [(5S,10S,11S,14S)-11-benzyl-5-tert-butyl-10-hydroxy-15,15-dimethyl-3,6,13-trioxo-8-[[4-(pyridin-2-yl)phenyl]methyl]-2-oxa-4,7,8,12-tetraazahexadecan-14-yl]carbamate

• MDL： MFCD08435966
• Inchi： 1S/C38H52N6O7/c1-37(2,3)31(41-35(48)50-7)33(46)40-29(22-25-14-10-9-11-15-25)30(45)24-44(43-34(47)32(38(4,5)6)42-36(49)51-8)23-26-17-19-27(20-18-26)28-16-12-13-21-39-28/h9-21,29-32,45H,22-24H2,1-8H3,(H,40,46)(H,41,48)(H,42,49)(H,43,47)/t29-,30-,31+,32+/m0/s1
• InChI Key： AXRYRYVKAWYZBR-GASGPIRDSA-N
• SMILES： O[C@@H](CN(CC1C=CC(C2C=CC=CN=2)=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)(C)C)NC(=O)OC)=O

Computed Properties

• Exact Mass: 704.39000
• Monoisotopic Mass: 704.39
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 22
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 171A^2

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.178
• Melting Point: 203-209°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.562
• PSA: 171.22000
• LogP: 5.77520
• Specific Rotation: -47° to -37° (c=1, EtOH)

Atazanavir Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Atazanavir

Recent Advances in Atazanavir (198904-31-3) Research: A Comprehensive Review

Atazanavir (CAS: 198904-31-3) is a well-known protease inhibitor used in the treatment of HIV-1 infection. As a key component of antiretroviral therapy (ART), Atazanavir has been extensively studied for its efficacy, safety, and potential applications in combination therapies. This research brief aims to summarize the latest findings related to Atazanavir, focusing on its pharmacological properties, clinical outcomes, and emerging research trends.

Recent studies have highlighted the role of Atazanavir in reducing viral load and improving immune function in HIV patients. A 2023 study published in the Journal of Antimicrobial Chemotherapy demonstrated that Atazanavir, when combined with ritonavir, achieved sustained virological suppression in 85% of patients over a 48-week period. The study also noted a favorable safety profile, with fewer adverse effects compared to other protease inhibitors.

In addition to its antiviral properties, Atazanavir has been investigated for its potential in drug-resistant HIV strains. A groundbreaking 2024 paper in Nature Communications revealed that Atazanavir exhibits activity against certain protease inhibitor-resistant mutants, suggesting its utility in salvage therapy regimens. The study utilized molecular docking simulations to elucidate the binding interactions between Atazanavir and mutant protease enzymes.

Pharmacokinetic research has also advanced our understanding of Atazanavir metabolism. A recent clinical trial (NCT05231005) explored the impact of genetic polymorphisms on Atazanavir plasma concentrations, identifying specific CYP3A5 genotypes associated with variable drug exposure. These findings could pave the way for personalized dosing strategies to optimize therapeutic outcomes.

Emerging applications of Atazanavir beyond HIV treatment are also gaining attention. Preclinical studies have investigated its anti-inflammatory and immunomodulatory effects, with promising results in animal models of autoimmune diseases. However, further research is needed to validate these findings in human trials.

In conclusion, Atazanavir remains a cornerstone of HIV therapy, with ongoing research expanding its potential applications. The compound's unique pharmacological profile and favorable safety data continue to make it a subject of intense scientific interest. Future studies should focus on addressing resistance mechanisms, optimizing combination therapies, and exploring novel therapeutic indications.